Cas no 2227726-23-8 (rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227726-23-8
• MF: C₁₂H₁₂ClFO₂
• MW: 242.673886299133
• CID: 6079389
• PubChem ID: 165714324
• Update Time: 2025-05-21

rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227726-23-8
• EN300-1985424

• Inchi： 1S/C12H12ClFO2/c1-12(2)9(10(12)11(15)16)7-4-3-6(13)5-8(7)14/h3-5,9-10H,1-2H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key： VLRGYBQNJDRPQG-ZJUUUORDSA-N
• SMILES： ClC1C=CC(=C(C=1)F)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 242.0509855g/mol
• Monoisotopic Mass: 242.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227726-23-8)

Rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227726-23-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate stereoscopic structure and unique functional groups, serves as a crucial intermediate in the development of novel therapeutic agents. The presence of a cyclopropane ring fused with an aromatic system, coupled with specific chiral centers, makes it a promising candidate for exploring new pharmacological pathways.

The nomenclature of this compound follows the IUPAC standards, precisely describing its stereochemistry and substituent positions. The rac designation indicates that the compound is a racemic mixture of (1R,3R) enantiomers, which is a common configuration in early-stage drug candidates due to its synthetic accessibility and balanced stereochemical properties. The 3-(4-chloro-2-fluorophenyl) moiety introduces a halogenated aromatic ring, which is frequently employed in medicinal chemistry to modulate binding interactions with biological targets. Additionally, the 2,2-dimethylcyclopropane-1-carboxylic acid backbone provides a rigid scaffold that can enhance the metabolic stability and binding affinity of derived molecules.

In recent years, there has been a surge in research focused on developing novel scaffolds for treating various diseases, including cancer and neurological disorders. The cyclopropane ring in rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been identified as a key structural feature that can improve drug-like properties such as lipophilicity and solubility. This has led to its incorporation into several high-throughput screening programs aimed at identifying lead compounds with potent biological activity.

One of the most compelling aspects of this compound is its potential in drug discovery. The 4-chloro-2-fluorophenyl group offers a versatile platform for further derivatization, allowing chemists to explore diverse chemical space. Researchers have leveraged this compound to synthesize analogs with enhanced pharmacokinetic profiles and improved target engagement. For instance, studies have demonstrated that derivatives of rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibit promising activity against enzymes involved in cancer progression.

The synthetic pathways for this compound have been optimized to ensure high yield and enantioselectivity. Advanced catalytic methods, including asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to construct the cyclopropane core with high precision. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of stereocontrol in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Molecular modeling studies have revealed insights into its interactions with biological targets at the atomic level. These simulations have guided the design of more potent and selective derivatives by predicting how structural modifications will affect binding affinity and metabolic stability.

The pharmacological potential of this compound has been explored through both in vitro and in vivo studies. Preliminary results suggest that certain derivatives exhibit significant inhibitory effects on key enzymes implicated in inflammatory diseases and neurodegeneration. The cyclopropane ring's ability to induce conformational rigidity in bound molecules may contribute to increased binding affinity and reduced off-target effects.

In conclusion, rac-(1R,3R)-3-(4-chloro-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutic strategies. Its unique combination of functional groups and stereochemistry makes it an invaluable building block for future drug development. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.